Cas no 62530-12-5 (Benzene, 1-chloro-4-(4-chlorophenoxy)-2-methoxy-3,5-dinitro-)

• Product Name: Benzene, 1-chloro-4-(4-chlorophenoxy)-2-methoxy-3,5-dinitro-
• CAS No: 62530-12-5
• MF: C₁₃H₈Cl₂N₂O₆
• MW: 359.118421554565
• CID: 441416
• PubChem ID: 71385483
• Update Time: 2025-04-19

Benzene, 1-chloro-4-(4-chlorophenoxy)-2-methoxy-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(4-chlorophenoxy)-2-methoxy-3,5-dinitro-
• 1-chloro-4-(4-chlorophenoxy)-2-methoxy-3,5-dinitrobenzene
• 62530-12-5
• DTXSID40807712

• Inchi： 1S/C13H8Cl2N2O6/c1-22-12-9(15)6-10(16(18)19)13(11(12)17(20)21)23-8-4-2-7(14)3-5-8/h2-6H,1H3
• InChI Key： TVXUHZMPKXGTSX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1OC)[N+](=O)[O-])OC1C=CC(=CC=1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 357.97604
• Monoisotopic Mass: 357.9759414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 104.74